Cas no 573697-71-9 (2-{2-4-(2-methoxyphenyl)piperazin-1-yl-2-oxoethyl}-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione)

• Product Name: 2-{2-4-(2-methoxyphenyl)piperazin-1-yl-2-oxoethyl}-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione
• CAS No: 573697-71-9
• MF: C₂₀H₂₁N₃O₅S
• MW: 415.46284365654
• CID: 5474148
• Update Time: 2025-10-23

2-{2-4-(2-methoxyphenyl)piperazin-1-yl-2-oxoethyl}-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 2-{2-[4-(2-methoxyphenyl)-1-piperazinyl]-2-oxoethyl}-1,2-benzisothiazol-3(2H)-one 1,1-dioxide
• 2-{2-4-(2-methoxyphenyl)piperazin-1-yl-2-oxoethyl}-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione

• Inchi： 1S/C20H21N3O5S/c1-28-17-8-4-3-7-16(17)21-10-12-22(13-11-21)19(24)14-23-20(25)15-6-2-5-9-18(15)29(23,26)27/h2-9H,10-14H2,1H3
• InChI Key： HBACMMQZQUFEME-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=C(C=CC=C2)C(=O)N1CC(N1CCN(C2=CC=CC=C2OC)CC1)=O

Additional information on 2-{2-4-(2-methoxyphenyl)piperazin-1-yl-2-oxoethyl}-2,3-dihydro-1lambda6,2-benzothiazole-1,1,3-trione

2-{2-4-(2-Methoxyphenyl)Piperazin-1-Yl-2-Oxoethyl}-2,3-Dihydro-1Lambda6,2-Benzothiazole-1,1,3-Trione: A Comprehensive Overview

The compound with CAS Registry Number 573697-71-9, known as 2-{2-4-(2-methoxyphenyl)piperazin-1-yl-2-oxoethyl}-2,3-dihydro-1λ⁶,2-benzothiazole-1,1,3-trione, is a complex organic molecule that belongs to the benzothiazole class. This compound features a unique combination of functional groups, including a piperazine ring, an oxoethyl group, and a benzothiazole moiety, which collectively contribute to its potential biological activities.

Recent studies have highlighted the importance of piperazine derivatives in pharmaceutical research due to their diverse pharmacological properties. The presence of the 2-methoxyphenyl substituent on the piperazine ring introduces additional electronic and steric effects, which may influence the compound's binding affinity and selectivity towards biological targets. This makes it a promising candidate for exploring applications in antimicrobial, anti-inflammatory, or anticancer therapies.

The benzothiazole core of this compound is known to exhibit various bioactivities, including anticonvulsant, analgesic, and antipsychotic effects. The addition of the oxoethyl group at position 2 further enhances the molecule's hydrophilicity, potentially improving its solubility and bioavailability. This structural feature may also play a critical role in modulating the compound's interaction with target proteins or enzymes.

Research into benzothiazole derivatives has gained momentum due to their ability to act as matrix metalloproteinase (MMP) inhibitors, which are of significant interest in the treatment of diseases such as cancer and inflammatory disorders. The combination of the benzothiazole core with the piperazine moiety creates a molecule with enhanced enzymatic inhibition potential, making it a valuable subject for drug discovery efforts.

Furthermore, the 2-methoxyphenyl group attached to the piperazine ring introduces aromaticity and electron-donating effects, which can influence the compound's reactivity and stability. This substituent may also contribute to the molecule's ability to disrupt membrane integrity or modulate receptor activity, potentially leading to novel therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activities of such complex molecules with greater accuracy. By employing QSAR (Quantitative Structure-Activity Relationship) models, scientists can gain insights into how structural modifications affect the compound's pharmacokinetics and toxicity profiles. This approach has been instrumental in optimizing the bioavailability and efficacy of similar compounds.

In conclusion, 2-{2-4-(2-methoxyphenyl)piperazin-1-yl-2-oxoethyl}-2,3-dihydro-1λ⁶,2-benzothiazole-1,1,3-trione represents a significant advancement in the field of bioactive small molecules. Its unique combination of functional groups positions it as a potential candidate for addressing unmet medical needs across various therapeutic areas. Continued research into its biological mechanisms and applications will undoubtedly contribute to the development of innovative treatments in the future.